Cas no 868371-33-9 (N-(2Z)-3-ethyl-4-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene-3,4,5-trimethoxybenzamide)

• Product Name: N-(2Z)-3-ethyl-4-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene-3,4,5-trimethoxybenzamide
• CAS No: 868371-33-9
• MF: C₁₉H₁₉FN₂O₄S
• MW: 390.428567171097
• CID: 6472198
• Update Time: 2025-08-02

N-(2Z)-3-ethyl-4-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene-3,4,5-trimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(2Z)-3-ethyl-4-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene-3,4,5-trimethoxybenzamide
• Benzamide, N-(3-ethyl-4-fluoro-2(3H)-benzothiazolylidene)-3,4,5-trimethoxy-

• Inchi： 1S/C19H19FN2O4S/c1-5-22-16-12(20)7-6-8-15(16)27-19(22)21-18(23)11-9-13(24-2)17(26-4)14(10-11)25-3/h6-10H,5H2,1-4H3
• InChI Key： VRRJWPFWJMXPOX-UHFFFAOYSA-N
• SMILES： C(N=C1N(CC)C2=C(F)C=CC=C2S1)(=O)C1=CC(OC)=C(OC)C(OC)=C1

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 546.6±60.0 °C(Predicted)
• pka: -2.37±0.20(Predicted)

Additional information on N-(2Z)-3-ethyl-4-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene-3,4,5-trimethoxybenzamide

Introduction to N-(2Z)-3-ethyl-4-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene-3,4,5-trimethoxybenzamide (CAS No. 868371-33-9)

N-(2Z)-3-ethyl-4-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene-3,4,5-trimethoxybenzamide, identified by its CAS number 868371-33-9, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential applications in medicinal chemistry and drug development. The benzothiazole core and the amide functional group are particularly noteworthy, as they are frequently encountered in bioactive molecules.

The structural framework of N-(2Z)-3-ethyl-4-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene-3,4,5-trimethoxybenzamide incorporates several key pharmacophores that contribute to its biological activity. The benzothiazole ring system is known for its presence in a variety of pharmacologically active compounds, including those with antimicrobial, anti-inflammatory, and anticancer properties. The presence of a fluoro substituent at the 4-position of the benzothiazole ring enhances the metabolic stability and bioavailability of the compound. Additionally, the ethyl group at the 3-position and the trimethoxybenzamide moiety further modulate the electronic and steric properties of the molecule.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their therapeutic potential. The benzothiazole scaffold has been extensively studied for its ability to interact with various biological targets. For instance, derivatives of benzothiazole have shown promise in inhibiting enzymes such as carbonic anhydrase and tyrosinase. The amide group in N-(2Z)-3-ethyl-4-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene-3,4,5-trimethoxybenzamide can also participate in hydrogen bonding interactions with biological targets, which is crucial for drug-receptor binding affinity.

The trimethoxybenzamide moiety adds another layer of complexity to the molecule's interactions. Methoxy groups are known to enhance lipophilicity and metabolic stability, while the amide functionality can form hydrogen bonds with polar residues in proteins. This combination makes N-(2Z)-3-ethyl-4-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene-3,4,5-trimethoxybenzamide a promising candidate for further exploration in drug discovery.

The synthesis of N-(2Z)-3-ethyl-4-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene-3,4,5-trimethoxybenzamide involves multi-step organic transformations that highlight the synthetic versatility of heterocyclic chemistry. The introduction of the fluoro substituent requires careful control of reaction conditions to ensure high yield and purity. Additionally, the formation of the amide bond necessitates a thorough understanding of peptide coupling techniques.

Efforts have been made to explore the pharmacological profile of N-(2Z)-3-ethyl-4-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene-3,4,5-trimethoxybenzamide. Preliminary studies have suggested that this compound exhibits moderate activity against certain bacterial strains. The fluoro substituent is believed to contribute to this activity by enhancing binding affinity to bacterial enzymes involved in DNA replication and metabolism. Furthermore, the presence of multiple hydroxyl groups in the trimethoxybenzamide moiety may facilitate interactions with cellular components through hydrogen bonding.

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